4-((2-((2-(benzylamino)-2-oxoethyl)thio)-4-oxoquinazolin-3(4H)-yl)methyl)-N-cyclopentylbenzamide
Description
4-((2-((2-(benzylamino)-2-oxoethyl)thio)-4-oxoquinazolin-3(4H)-yl)methyl)-N-cyclopentylbenzamide is a useful research compound. Its molecular formula is C30H30N4O3S and its molecular weight is 526.66. The purity is usually 95%.
BenchChem offers high-quality 4-((2-((2-(benzylamino)-2-oxoethyl)thio)-4-oxoquinazolin-3(4H)-yl)methyl)-N-cyclopentylbenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-((2-((2-(benzylamino)-2-oxoethyl)thio)-4-oxoquinazolin-3(4H)-yl)methyl)-N-cyclopentylbenzamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Medicinal Chemistry: Potential Therapeutic Agent Synthesis
This compound, with its benzoxazole and quinazolinone moieties, could be a precursor in the synthesis of potential therapeutic agents . The structural complexity and the presence of multiple functional groups make it a suitable candidate for drug development, particularly in the realm of anticancer, antimicrobial, and anti-inflammatory drugs.
Organic Synthesis: Building Block for Heterocyclic Compounds
In organic synthesis, this compound could serve as a building block for creating a variety of heterocyclic compounds . Its benzylic position is particularly reactive, allowing for further functionalization and the creation of diverse molecular libraries essential for high-throughput screening in drug discovery .
Biotechnology: Enzyme Inhibition Studies
The benzylamino and oxoethylthio groups present in the compound suggest potential for enzyme inhibition studies. It could be used to design inhibitors for enzymes like proteases or kinases, which play crucial roles in various biological pathways and are key targets in biotechnological research .
Industrial Applications: Catalyst Development
The compound’s structure indicates potential use in the development of catalysts for industrial chemical reactions. Its ability to stabilize transition states could be harnessed to enhance the efficiency of chemical processes, particularly in the synthesis of fine chemicals and pharmaceuticals .
Environmental Science: Pollutant Degradation
In environmental science, research could explore the use of this compound in the degradation of pollutants. Its potential to participate in redox reactions might be applied to break down toxic substances in water and soil, contributing to environmental remediation efforts .
Material Science: Functional Material Synthesis
The compound’s molecular framework could be utilized in the synthesis of functional materials. Its inherent properties might be advantageous in creating novel polymers or coatings with specific characteristics like increased durability or chemical resistance .
Analytical Chemistry: Chromatography Standards
Due to its unique structure, the compound could serve as a standard in chromatographic analysis. It might help in the calibration of equipment or serve as a reference compound in the analysis of complex mixtures .
Agricultural Chemistry: Pesticide Formulation
Lastly, in agricultural chemistry, there’s potential for this compound to be part of pesticide formulations. Its structural features could be optimized to target specific pests or diseases, improving crop protection strategies .
properties
IUPAC Name |
4-[[2-[2-(benzylamino)-2-oxoethyl]sulfanyl-4-oxoquinazolin-3-yl]methyl]-N-cyclopentylbenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C30H30N4O3S/c35-27(31-18-21-8-2-1-3-9-21)20-38-30-33-26-13-7-6-12-25(26)29(37)34(30)19-22-14-16-23(17-15-22)28(36)32-24-10-4-5-11-24/h1-3,6-9,12-17,24H,4-5,10-11,18-20H2,(H,31,35)(H,32,36) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YNCRVODFJGHWRR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)NC(=O)C2=CC=C(C=C2)CN3C(=O)C4=CC=CC=C4N=C3SCC(=O)NCC5=CC=CC=C5 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C30H30N4O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
526.7 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-((2-((2-(benzylamino)-2-oxoethyl)thio)-4-oxoquinazolin-3(4H)-yl)methyl)-N-cyclopentylbenzamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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